Cas no 1305325-11-4 (tert-Butyl (5-chloro-1H-pyrrolo2,3-bpyridin-6-yl)carbamate)

• Product Name: tert-Butyl (5-chloro-1H-pyrrolo2,3-bpyridin-6-yl)carbamate
• CAS No: 1305325-11-4
• MF: C₁₂H₁₄ClN₃O₂
• MW: 267.711461544037
• MDL: MFCD20487089
• CID: 4693322
• Update Time: 2025-05-22

tert-Butyl (5-chloro-1H-pyrrolo2,3-bpyridin-6-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (5-CHLORO-1H-PYRROLO[2,3-B]PYRIDIN-6-YL)CARBAMATE
• tert-Butyl (5-chloro-1H-pyrrolo-[2,3-b]pyridin-6-yl)carbamate
• KM5430
• tert-butyl N-{5-chloro-1H-pyrrolo[2,3-b]pyridin-6-yl}carbamate
• tert-Butyl (5-chloro-1H-pyrrolo[2,3-b]pyridin-6-yl)carbamate, AldrichCPR
• tert-Butyl (5-chloro-1H-pyrrolo2,3-bpyridin-6-yl)carbamate

• MDL： MFCD20487089
• Inchi： 1S/C12H14ClN3O2/c1-12(2,3)18-11(17)16-10-8(13)6-7-4-5-14-9(7)15-10/h4-6H,1-3H3,(H2,14,15,16,17)
• InChI Key： MESCCEJMHUSKCH-UHFFFAOYSA-N
• SMILES： ClC1C=C2C=CNC2=NC=1NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Topological Polar Surface Area: 67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on tert-Butyl (5-chloro-1H-pyrrolo2,3-bpyridin-6-yl)carbamate

Research Brief on tert-Butyl (5-chloro-1H-pyrrolo[2,3-b]pyridin-6-yl)carbamate (CAS: 1305325-11-4): Recent Advances and Applications

In recent years, tert-Butyl (5-chloro-1H-pyrrolo[2,3-b]pyridin-6-yl)carbamate (CAS: 1305325-11-4) has emerged as a critical intermediate in the synthesis of novel pharmaceutical compounds, particularly in the development of kinase inhibitors and anticancer agents. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its chemical properties, synthetic routes, and potential therapeutic applications. The compound's unique pyrrolopyridine scaffold has garnered significant attention due to its ability to modulate key biological pathways, making it a valuable building block in medicinal chemistry.

Recent studies have highlighted the role of tert-Butyl (5-chloro-1H-pyrrolo[2,3-b]pyridin-6-yl)carbamate in the synthesis of small-molecule inhibitors targeting protein kinases such as JAK (Janus kinase) and FLT3 (FMS-like tyrosine kinase 3). These kinases are implicated in various cancers and inflammatory diseases, underscoring the compound's therapeutic potential. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of this intermediate in the multistep synthesis of a potent JAK2 inhibitor, showcasing its versatility and high yield in complex reactions. The study also emphasized the compound's stability under various reaction conditions, which is crucial for large-scale pharmaceutical production.

From a synthetic chemistry perspective, tert-Butyl (5-chloro-1H-pyrrolo[2,3-b]pyridin-6-yl)carbamate has been optimized for use in palladium-catalyzed cross-coupling reactions, a cornerstone of modern drug discovery. Researchers have developed novel catalytic systems that leverage this compound's reactivity, enabling the introduction of diverse functional groups at the 5-chloro position. This flexibility allows for the rapid generation of compound libraries for structure-activity relationship (SAR) studies. A recent patent application (WO2023051234) describes an improved synthetic route that reduces byproduct formation and enhances overall yield, addressing previous challenges in its industrial-scale production.

The pharmacological profile of derivatives stemming from this intermediate has shown promising results in preclinical models. In particular, compounds incorporating the 5-chloro-1H-pyrrolo[2,3-b]pyridine core have demonstrated selective inhibition of cancer cell proliferation with minimal off-target effects. Mechanistic studies reveal that these compounds often act through dual inhibition of kinase pathways and epigenetic regulators, providing a multifaceted approach to disease intervention. Ongoing clinical trials (e.g., NCT05432141) are evaluating the safety and efficacy of drug candidates derived from this chemical scaffold in hematological malignancies.

Looking forward, the applications of tert-Butyl (5-chloro-1H-pyrrolo[2,3-b]pyridin-6-yl)carbamate are expanding beyond oncology. Emerging research suggests its utility in developing treatments for autoimmune disorders and neurodegenerative diseases. The compound's ability to serve as a precursor for brain-penetrant molecules makes it particularly interesting for CNS drug development. However, challenges remain in optimizing the pharmacokinetic properties of its derivatives, particularly regarding metabolic stability and oral bioavailability. Future research directions likely will focus on structural modifications to address these limitations while maintaining the core scaffold's therapeutic advantages.